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Compound of Interest

Compound Name: Mdl 105519

Cat. No.: B1633640

Get Quote

CAS Number: 161230-88-2 Chemical Name: (E)-3-(2-phenyl-2-carboxyethenyl)-4,6-dichloro-

1H-indole-2-carboxylic acid Classification: High-Affinity NMDA Receptor Glycine Site

Antagonist[1]

Executive Summary & Operational Context
MDL 105519 is a potent, selective antagonist at the glycine site of the N-methyl-D-aspartate

(NMDA) glutamate receptor.[1][2][3][4][5] Unlike generic laboratory reagents, this compound is

a neuroactive indole derivative with specific halogenated (dichloro) moieties.[1]

Why Standard Disposal Fails: Standard organic waste streams often overlook the

environmental persistence of halogenated indoles.[1] MDL 105519 is classified as WGK 3

(Severely Hazardous to Waters).[1] Improper disposal into municipal drains or non-segregated

waste streams poses significant neurotoxic risks to aquatic life and violates strict environmental

compliance standards (EPA/RCRA).[1]

This guide delineates the Halogenated Neurotoxic Waste Protocol required for this substance.

Physicochemical Properties Relevant to Disposal
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Understanding the physical state and solubility is the first step in selecting the correct waste

stream.[1]

Property Data Operational Implication

Physical State Solid (Powder)

Must be solubilized or double-

bagged for solid waste

incineration.[1]

Solubility DMSO (>20 mg/mL)

Liquid waste will likely be

organic; requires compatibility

check with waste carboys.[1]

Halogenation Yes (Two Chlorine atoms)

CRITICAL: Must be

segregated into Halogenated

Waste streams.[1]

Combustibility
Storage Class 11 (Combustible

Solid)

Keep away from oxidizers in

waste accumulation areas.[1]

Water Hazard WGK 3 (Severe)
Zero-tolerance for sink

disposal.[1]

Personal Protective Equipment (PPE) Matrix
Before handling waste containers or cleaning spills, the following PPE is mandatory to prevent

mucosal absorption and inhalation of particulates.

Respiratory:N95 Respirator (minimum) or P100 HEPA filter.[1] Rationale: As a fine powder,

airborne particulates are a primary exposure vector.[1]

Dermal: Nitrile gloves (Double gloving recommended: 0.11mm min thickness).[1]

Ocular: Chemical safety goggles (Side shields alone are insufficient for powder handling).[1]

Step-by-Step Disposal Workflows
Protocol A: Solid Waste (Expired/Excess Powder)
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Do not dissolve solid waste just to pour it out.[1] Solid incineration is the preferred destruction

method.[1]

Containment: Keep the substance in its original vial.

Secondary Containment: Place the vial into a clear, sealable polyethylene bag (Ziploc type).

Labeling: Affix a hazardous waste tag.

Constituents: "MDL 105519 (NMDA Antagonist)"[1][2][4][5][6]

Hazard Checkbox: Toxic, Irritant.[1]

Segregation: Deposit into the Solid Hazardous Waste Drum (destined for high-temperature

incineration).

Protocol B: Liquid Waste (Experimental Aliquots/Mother Liquors)
Most MDL 105519 is used in DMSO or aqueous buffers.[1] The presence of Chlorine atoms

dictates the stream.[1]

Identify Solvent Base:

If in DMSO/Ethanol: Segregate into Halogenated Organic Solvent Waste.[1]

If in Aqueous Buffer: Segregate into Toxic Aqueous Waste.[1]

Neutralization (Prohibited): Do not attempt to chemically neutralize or oxidize this compound

in the lab (e.g., with bleach).[1] The resulting chloramines or indole byproducts can be more

toxic.[1]

Transfer: Pour into the appropriate carboy using a funnel to prevent drips.

Rinsing: Rinse the empty experimental vessel (flask/tube) with a small volume of DMSO.[1]

Add this rinse to the Halogenated Waste.[1]

Visualizing the Decision Logic
The following diagram illustrates the critical decision tree for segregating MDL 105519 waste.
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MDL 105519 Waste Generated

Physical State?

Solid (Powder/Vial) Liquid Solution

Double Bag -> Solid Toxic Waste
(Incineration) Solvent Base?

Organic (DMSO/MeOH) Aqueous (PBS/Saline)

Halogenated Organic Waste
(Due to Cl atoms)

Contains Cl

Toxic Aqueous Waste
(Do NOT Drain)

Click to download full resolution via product page

Figure 1: Waste segregation logic.[1] Note that the presence of Chlorine atoms forces organic

solutions into the Halogenated stream, preventing contamination of non-halogenated fuel-

blending streams.[1]

Spill Response Protocol (Dry Powder)
Accidental spillage of MDL 105519 powder requires a "Wet-Wipe" technique to prevent

aerosolization.[1]

Evacuate & Ventilate: Clear the immediate area.[1] Ensure fume hood is active.[1]
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Don PPE: N95 mask, double gloves, goggles.[1]

Cover: Gently cover the powder spill with paper towels dampened with DMSO or Ethanol.[1]

Why? Dry sweeping creates dust.[1] Water may not effectively solubilize the hydrophobic

indole structure.[1]

Collection: Wipe up the material, moving from the outside in.[1]

Disposal: Place all contaminated wipes into a sealable bag and dispose of as Solid

Hazardous Waste.

Surface Decontamination: Wash the surface with soap and water after the bulk material is

removed.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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